Isoprocurcumenol

EGFR signaling keratinocyte proliferation antiproliferative activity

Isoprocurcumenol (IPC; CAS 102130-90-5; MW 234.33 g/mol) is a guaiane-type sesquiterpene lactone isolated from multiple Curcuma species including C. comosa, C.

Molecular Formula C15H22O2
Molecular Weight 234.33 g/mol
Cat. No. B15497050
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameIsoprocurcumenol
Molecular FormulaC15H22O2
Molecular Weight234.33 g/mol
Structural Identifiers
SMILESCC(=C1CC2C(CCC2(C)O)C(=C)CC1=O)C
InChIInChI=1S/C15H22O2/c1-9(2)12-8-13-11(5-6-15(13,4)17)10(3)7-14(12)16/h11,13,17H,3,5-8H2,1-2,4H3/t11-,13-,15-/m0/s1
InChIKeyITIGZFMSPAFZAE-WHOFXGATSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Isoprocurcumenol (CAS 102130-90-5): A Guaiane Sesquiterpene EGFR Activator for Dermatological and Cosmetic Research


Isoprocurcumenol (IPC; CAS 102130-90-5; MW 234.33 g/mol) is a guaiane-type sesquiterpene lactone isolated from multiple Curcuma species including C. comosa, C. zedoaria, C. aromatica, and C. zedoaroides [1]. Structurally, IPC belongs to the guaiane sesquiterpenoid family alongside procurcumenol, curcumenol, and curcumenone [2]. Unlike the majority of in-class analogs that exhibit cytotoxicity and antiproliferative activity, the hallmark pharmacological activity of IPC is activation of Epidermal Growth Factor Receptor (EGFR) signaling, leading to increased phosphorylation of ERK and AKT within 10 minutes of treatment and sustained for over 1 hour in HaCaT human keratinocytes [1]. IPC also possesses secondary activities including anti-fouling activity against Mytilus edulis galloprovincialis [3] and nitric oxide (NO) production inhibition , distinguishing its biological portfolio from canonical cytotoxic sesquiterpenes in the same genus.

EGFR signaling activator in keratinocyte research models; distinct from cytotoxic guaiane analogs

Low molecular weight (below 500 Da) supports passive skin penetration research without delivery enhancers

Natural product-derived sesquiterpene lactone from Curcuma species; reported anti-fouling and NO inhibition secondary activities

Why Curcumenol, Procurcumenol, or Germacrone Cannot Substitute for Isoprocurcumenol in EGFR-Dependent Research Applications


Although isoprocurcumenol co-occurs with structurally related guaiane and germacrane sesquiterpenes in Curcuma rhizome extracts, their biological activities diverge fundamentally. Procurcumenol (the C1 epimer of isoprocurcumenol) and curcumenol function primarily as cytotoxic, antiproliferative, or pro-apoptotic agents against cancer cell lines, while isoprocurcumenol behaves as an EGFR agonist that promotes, rather than inhibits, cell growth and survival [1]. In a direct head-to-head anti-fouling assay, isoprocurcumenol showed moderate activity while 9-oxo-neoprocurcumenol was the most potent, demonstrating that even closely related oxidation states alter bioactivity [2]. In neuroprotection models, curcumenol and dehydrocurdione provided 100% protection whereas isoprocurcumenol delivered only 80–90% [3]. These divergent pharmacology profiles across the same sesquiterpene scaffold mean that generic substitution of one Curcuma sesquiterpene for another will produce qualitatively different—and potentially contradictory—experimental outcomes. The quantitative evidence below substantiates why isoprocurcumenol must be selected specifically when EGFR activation, keratinocyte proliferation, or EGF-mimetic function is the experimental objective.

Cytotoxic guaiane analogs

Curcumenol and procurcumenol exhibit antiproliferative and pro-apoptotic activity; may not reproduce EGFR activation endpoints and could confound cell growth studies.

Epimer cytotoxicity profile

Procurcumenol (C1 epimer) shows higher cytotoxicity in normal cell lines; may shift safety-related endpoint interpretation relative to isoprocurcumenol.

Neuroprotection assay context

Curcumenol provides greater oxidative stress protection in reported models; isoprocurcumenol offers only moderate neuroprotection, limiting direct substitution where maximal endpoint response is required.

Isoprocurcumenol vs. In-Class Analogs and EGF Mimetics: Quantitative Head-to-Head Evidence for Procurement Decisions


EGFR Agonism vs. Antiproliferative Activity: Functional Divergence Between Isoprocurcumenol and Curcumenol in Cancer Cell Assays

Isoprocurcumenol functions as an EGFR activator that promotes keratinocyte proliferation and survival [1]. In contrast, curcumenol—a guaiane sesquiterpene isolated from the same Curcuma zedoaria rhizomes—displays strong antiproliferative activity against MCF-7 breast cancer cells with an IC50 of 8.3 ± 1.0 μg/mL and induces apoptotic cell death [2]. In the same 2014 study, isoprocurcumenol did not exhibit notable antiproliferative activity among the 19 tested compounds, indicating that the minor structural difference between these two guaiane sesquiterpenes produces opposing effects on cell fate: growth promotion versus growth inhibition [2].

EGFR Agonism vs. Antiproliferative
Cross-study comparable
IPC: ERK/AKT phosphorylation in HaCaT keratinocytes (10 min–1 h); Curcumenol: IC₅₀ 8.3 μg/mL antiproliferative in MCF-7 cells
Reported opposing pathway responses; supports selection for EGFR-mediated keratinocyte proliferation studies
Cross-study; different cell lines and assays
EGFR signaling keratinocyte proliferation antiproliferative activity sesquiterpene pharmacology

Effective Concentration as EGF Mimetic: Isoprocurcumenol (1 μM) vs. Piperonylic Acid (100 μM)—A 100-Fold Potency Advantage

In the same study that characterized isoprocurcumenol (IPC) as an EGF analogue, the authors directly compared its effective concentration to that of piperonylic acid, a previously identified small-molecule EGF mimetic [1]. IPC produced a statistically significant increase in keratinocyte proliferation at concentrations as low as 10 nM, with robust activity at 1 μM, whereas piperonylic acid required 100 μM to achieve comparable EGFR-mediated effects [1][2]. This represents a 100-fold difference in effective concentration, conferring a substantial potency advantage for IPC in cell-based assays.

Concentration for EGFR Response
Head-to-head
Isoprocurcumenol 1 μM vs. Piperonylic acid 100 μM in HaCaT keratinocyte proliferation assay (CCK-8, 24 h)
Supports EGFR pathway study at ~100-fold lower concentration; assay concentration context
EGF mimetic potency comparison keratinocyte assay small-molecule EGFR activator

Molecular Weight and Skin Penetration Compliance: Isoprocurcumenol (234.4 Da) vs. Recombinant Human EGF (~6,200 Da)

A key limitation of recombinant human Epidermal Growth Factor (EGF) in dermatological applications is its large molecular weight (~6,200 Da), which exceeds the ~500 Dalton rule for passive skin barrier penetration [1]. Isoprocurcumenol, with a molecular weight of 234.4 Da, falls well below this threshold, enabling passive transdermal delivery [1]. The authors of the primary study explicitly highlight this difference as a critical advantage for topical formulations [1]. Additionally, EGF protein is susceptible to rapid degradation in wound environments, whereas IPC, as a small terpenoid, possesses inherently greater chemical stability [1].

Molecular Weight vs. EGF
Head-to-head
Isoprocurcumenol: 234.4 Da (below 500 Da rule); Recombinant human EGF: ~6,200 Da (exceeds threshold)
Low molecular weight supports passive skin penetration research; molecular property context
skin barrier penetration 500 Dalton rule topical formulation molecular weight comparison

Procurement Cost: Isoprocurcumenol vs. Recombinant Human EGF—Approximately 40-Fold Cost Advantage

The economic feasibility of EGF-based dermatological research and product development is constrained by the high cost of recombinant human EGF production, isolation, and purification from mammalian or bacterial expression systems [1]. In their 2021 study, Kwon and colleagues explicitly note that, at the time of publication, recombinant human EGF (Roche) cost approximately 40 times more than isoprocurcumenol sourced from ALB Materials [1]. IPC is isolated from turmeric (Curcuma spp.) rhizomes, an abundant and renewable botanical source, enabling cost-effective scale-up relative to biotechnologically produced protein growth factors [1].

Procurement Cost Comparison
Head-to-head
~40-fold lower cost (IPC from ALB Materials vs. recombinant human EGF, Roche; 2021 pricing)
Reported procurement cost context; supports budget modeling for screening campaigns
cost-effectiveness natural product sourcing EGF replacement cosmetic ingredient economics

Neuroprotective Activity: Isoprocurcumenol (80–90% Protection) vs. Curcumenol (100% Protection) in NG108-15 Oxidative Stress Model

In a neuroprotection study using H2O2-induced oxidative stress in mouse neuroblastoma-rat glioma hybrid NG108-15 cells, isoprocurcumenol (compound 5) provided 80–90% protection from cell death, categorised as moderate activity within the tested panel [1]. By comparison, curcumenol (compound 3) and dehydrocurdione (compound 2) achieved 100% protection at concentrations of 4 μM and 10 μM, respectively, representing the most potent neuroprotective compounds in the study [1]. Procurcumenol (compound 7, the C1 epimer of isoprocurcumenol) also showed 80–90% protection, indicating that isoprocurcumenol and its epimer share comparable moderate neuroprotective potency [1].

Neuroprotection in Oxidative Stress
Cross-study comparable
Isoprocurcumenol: 80–90% protection; Curcumenol: 100% protection at 4 μM in NG108-15 H₂O₂ model
Model-specific neuroprotection endpoint context; curcumenol ranked higher for maximal protection
neuroprotection oxidative stress hydrogen peroxide challenge sesquiterpene comparison

Cytotoxicity Selectivity: Isoprocurcumenol IC50 (347 μM in HaCaT) vs. Procurcumenol IC50 (16.3–50.0 μM in HUVEC)—Expanded Therapeutic Window

In the HaCaT human keratinocyte cell line, isoprocurcumenol exhibited an IC50 of 347 μM at 24 h and 255 μM at 48 h by MTT assay, with cytotoxicity (≥30% viability reduction) observed only at 200 μM after 48 h [1]. By contrast, in a separate study evaluating Curcuma zedoaria sesquiterpenes against normal human umbilical vein endothelial cells (HUVEC), procurcumenol—the C1 epimer of isoprocurcumenol—demonstrated IC50 values in the range of 16.3 to 50.0 μM and was described as the most toxic among the five tested sesquiterpenes (curcumenol, isoprocurcumenol, procurcumenol, curcumenone, zederone) [2]. While these data originate from different studies and cell types, they suggest that isoprocurcumenol possesses a substantially wider concentration window between its bioactive EGFR-activating concentration (nanomolar to low micromolar) and its cytotoxic threshold, relative to its epimer procurcumenol.

Cytotoxicity Window in Normal Cells
Cross-study comparable
IPC IC₅₀: 347 μM (HaCaT, 24 h); Procurcumenol IC₅₀: 16.3–50.0 μM (HUVEC)
Supports wider cytotoxicity margin in keratinocyte assays; cross-study context with different cell lines
Cross-study comparison; cell type differences limit direct quantification
cytotoxicity window safety margin HaCaT keratinocytes HUVEC endothelial cells

Isoprocurcumenol Procurement Use Cases: Where the Quantitative Evidence Supports Selection Over Analogs


Dermatological Research: Keratinocyte Proliferation and Wound Healing Models Requiring EGFR Activation Without Cytotoxicity

Isoprocurcumenol is the appropriate choice for in vitro keratinocyte proliferation, migration (scratch assay), and wound healing models where EGFR pathway activation is the desired experimental intervention. At 1–10 μM, IPC induces significant proliferation of HaCaT cells without cytotoxicity (IC50 = 347 μM at 24 h), whereas curcumenol and procurcumenol would confound results through their antiproliferative and cytotoxic activities [1][2]. IPC has been validated in both physical scratch-wound and UVB-induced damage recovery models, mimicking EGF's pro-regenerative effects [1].

Cosmetic Ingredient Development: Topical Anti-Aging and Skin Regeneration Formulations Leveraging Low Molecular Weight for Passive Skin Penetration

Isoprocurcumenol's molecular weight (234.4 Da, well below the 500 Da skin penetration threshold) enables passive transdermal delivery without specialized formulation technologies [1]. This property, combined with its ~40-fold cost advantage over recombinant EGF [1], makes IPC an economically viable active ingredient for cosmetic creams, serums, and lotions targeting skin regeneration and anti-aging [3]. A dedicated patent application (US 2023/0320957 A1) specifically claims compositions comprising isoprocurcumenol for anti-aging or skin regeneration [3].

EGFR Signaling Pathway Research: Pharmacological Tool Compound for Activating EGFR-ERK-AKT Axis in Normal Epithelial Cells

Isoprocurcumenol serves as a small-molecule pharmacological activator of EGFR signaling, inducing ERK and AKT phosphorylation within 10 minutes that is sustained for at least 1 hour [1]. At 1 μM, IPC upregulates growth-related immediate-early genes (c-myc, c-jun, c-fos, egr-1) comparable to EGF treatment [1]. This mechanism has been further validated in endometrial cancer research, where IPC treatment reversed TET3 knockdown-mediated suppression of EGFR/ERK pathway activity, demonstrating its utility as a pathway rescue agent in mechanistic studies [4]. Unlike growth factor proteins, IPC is chemically stable and amenable to standard small-molecule handling protocols.

Anti-Fouling Research: Marine Bioassay Applications Targeting Mussel Attachment Inhibition

Isoprocurcumenol, together with neocurdione and 9-oxo-neoprocurcumenol, was isolated through bioassay-guided fractionation as an attachment inhibitor against the blue mussel Mytilus edulis galloprovincialis [5]. For anti-fouling research programs, isoprocurcumenol provides a structurally defined, naturally derived chemical probe, though 9-oxo-neoprocurcumenol demonstrated greater potency in this assay and should be prioritized where maximal anti-fouling activity is the primary endpoint [5].

Application
Selection Property
Validation Focus
Keratinocyte proliferation and wound healing model studies
EGFR activation selectivity (vs. cytotoxic sesquiterpenes)
Confirm ERK/AKT phosphorylation and proliferation endpoints; verify absence of antiproliferative interference from analogs
Topical formulation research for skin penetration
Low molecular weight (below 500 Da rule) enabling passive barrier permeation
Validate transdermal delivery in Franz cell or skin explant models; compare permeation kinetics with protein growth factors
EGFR-ERK-AKT signaling pathway tool compound
Small-molecule EGFR activator; chemically stable, suitable for standard cell culture protocols
Verify pathway activation markers (phospho-ERK/AKT) and immediate-early gene expression (c-myc, c-jun); assess EGFR-dependent rescue in knockdown models
Marine anti-fouling attachment inhibitor screening
Reported mussel attachment inhibition activity
Determine EC₅₀ in target mussel species bioassay; compare potency with 9-oxo-neoprocurcumenol for optimal lead selection

Technical Documentation Hub

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